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Compound of Interest

Compound Name: Chrome Orange

CAS No.: 85188-12-1

Cat. No.: B12721388

Get Quote

An In-depth Technical Guide to Chrome Orange
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Chrome Orange, a pigment historically significant in various industrial and artistic

applications. This document details its chemical identity, quantitative properties, and detailed

protocols for its synthesis.

Chemical Identity and Formula
Chrome Orange is chemically identified as basic lead(II) chromate. The compound's structure

consists of lead(II) chromate and lead(II) oxide. Depending on the preparation method, the ratio

of these components can vary, which in turn influences the final shade of the pigment, ranging

from a yellowish-orange to a deep, reddish-orange.[1][2] The most commonly accepted

chemical formulas for Chrome Orange are:

PbO·PbCrO₄[1]
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Pb₂CrO₅[3]

These formulas represent the same compound, a mixed oxide of lead and chromium. The

mineral equivalent of this compound is known as phoenicochroite.[3]

Quantitative Data
The following tables summarize the key physical and chemical properties of Chrome Orange.

Table 1: Physical Properties of Chrome Orange
Property Value References

Appearance
Yellow to orange-yellow or red

crystalline powder
[4][5]

Molar Mass 546.38 g/mol [6]

Density 6.3 - 6.7 g/cm³ [5][7]

Melting Point 844 °C (decomposes) [5][7]

Water Solubility
Insoluble (<0.1 g/100 mL at 19

°C)
[5][6]

Refractive Index α = 2.42, β = 2.7, γ = 2.7 [7]

Crystal System Monoclinic [3]

Table 2: Chemical Properties and Stability of Chrome
Orange
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Property Description References

Solubility
Soluble in strong acids and

alkalis.
[7]

Stability

Stable under normal

conditions.[5] Darkens with

age and upon exposure to

sunlight.[1] Sensitive to sulfur

gases.[7]

Reactivity

Reacts violently with ferric

ferrocyanide.[5] As a strong

oxidizing agent, it can react

with reducing agents.

[8]

Lightfastness

Generally poor, though some

modern varieties are

photochemically stabilized.

[1][5]

Experimental Protocols
The synthesis of Chrome Orange can be achieved through several methods. The following

protocols provide detailed methodologies for two common laboratory-scale preparations.

Safety Precaution: All chromates and dichromates are highly toxic and carcinogenic. Lead

compounds are also highly toxic. These experiments should only be conducted by trained

professionals in a well-ventilated fume hood with appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat.

Protocol 1: Synthesis from Lead(II) Acetate and
Potassium Dichromate
This method involves the initial precipitation of lead chromate (Chrome Yellow), which is then

converted to Chrome Orange by treatment with a strong base.

Materials:
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Lead(II) acetate [Pb(CH₃COO)₂]

Potassium dichromate (K₂Cr₂O₇)

Sodium hydroxide (NaOH)

Deionized water

Beakers

Stirring rod

Heating plate

Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper

Drying oven

Procedure:

Preparation of Lead Chromate (Chrome Yellow): a. Dissolve 38 grams of lead(II) acetate in

400 mL of deionized water in a large beaker. The solution may appear cloudy.[1] b. In a

separate beaker, dissolve 8 grams of potassium dichromate in 50 mL of deionized water.[1]

c. Add the potassium dichromate solution to the lead acetate solution while stirring

continuously. A yellow precipitate of lead chromate will form immediately.[1]

Conversion to Chrome Orange: a. Prepare a solution of 12 grams of sodium hydroxide in 50

mL of deionized water. Caution: The dissolution of NaOH is exothermic. b. Add the sodium

hydroxide solution to the yellow lead chromate slurry.[1] c. Heat the mixture to boiling while

stirring continuously. The color of the precipitate will gradually change from yellow to reddish-

orange.[1] d. Continue gentle heating until no further color change is observed.[1]

Isolation and Purification: a. Allow the orange precipitate to settle, then decant the

supernatant liquid. b. Wash the precipitate by adding a large volume of cold deionized water,

allowing it to settle, and decanting the water. Repeat this washing process three times.[1] c.

Transfer the precipitate to a filtration apparatus and wash with deionized water. d. Dry the
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collected Chrome Orange pigment in a drying oven at a low temperature (e.g., 60-80 °C)

until a constant weight is achieved. e. The final product should be a fine, orange powder.

Pulverize if necessary and store in a well-sealed container.[1]

Protocol 2: Direct Precipitation of Basic Lead Chromate
This protocol describes a method for the direct precipitation of basic lead chromate.

Materials:

Lead(II) nitrate [Pb(NO₃)₂]

Sodium dichromate (Na₂Cr₂O₇)

Sodium hydroxide (NaOH)

Deionized water

Beakers

Stirring rod

Heating plate

Filtration apparatus

Filter paper

Drying oven

Procedure:

Solution Preparation: a. Prepare a solution of lead(II) nitrate by dissolving a calculated

amount in deionized water. b. Prepare a solution of sodium dichromate in deionized water. c.

Prepare a solution of sodium hydroxide in deionized water.

Precipitation: a. Heat the sodium dichromate solution to boiling. b. Add a few pellets of

sodium hydroxide to the boiling dichromate solution to make it alkaline. c. Slowly add the
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lead(II) nitrate solution to the hot, alkaline dichromate solution while stirring vigorously. An

orange precipitate of basic lead chromate will form.

Isolation and Purification: a. Allow the precipitate to cool and settle. b. Filter the precipitate

using a Büchner funnel and wash thoroughly with deionized water to remove any soluble

impurities. c. Dry the pigment in a drying oven at a low temperature until a constant weight is

obtained.

Diagrams
The following diagram illustrates the chemical pathway for the synthesis of Chrome Orange
from lead(II) acetate and potassium dichromate, as described in Protocol 1.
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Caption: Synthesis pathway of Chrome Orange.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. prepchem.com [prepchem.com]

2. Sciencemadness Discussion Board - Preparation of Chrome Yellow and Chrome Orange -
Powered by XMB 1.9.11 [sciencemadness.org]

3. Lead chromate oxide | CrO5Pb2 | CID 29078 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. chembk.com [chembk.com]

5. Lead chromate oxide (Pb2(CrO4)O)｜lookchem [lookchem.com]

6. cameo.mfa.org [cameo.mfa.org]

7. pubs.acs.org [pubs.acs.org]

8. afitch.sites.luc.edu [afitch.sites.luc.edu]

To cite this document: BenchChem. [What is the chemical formula for Chrome Orange?].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12721388/docs#what-is-the-chemical-formula-for-
chrome-orange]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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